Cas no 1291486-24-2 (1-Methyl-5-oxopyrrolidine-3-carbonyl chloride)

1-Methyl-5-oxopyrrolidine-3-carbonyl chloride is a versatile acyl chloride derivative used primarily as a key intermediate in organic synthesis and pharmaceutical applications. Its reactive carbonyl chloride group enables efficient acylation reactions, facilitating the introduction of the 1-methyl-5-oxopyrrolidine moiety into target molecules. This compound is particularly valuable in the synthesis of heterocyclic compounds and bioactive molecules due to its structural rigidity and functional group compatibility. It offers high reactivity under mild conditions, ensuring reliable yields in amidation and esterification processes. The pyrrolidinone core enhances solubility and stability, making it suitable for complex multi-step syntheses. Proper handling under inert conditions is recommended due to its moisture sensitivity.

1-Methyl-5-oxopyrrolidine-3-carbonyl chloride structure

1291486-24-2 structure

Product Name:1-Methyl-5-oxopyrrolidine-3-carbonyl chloride

CAS No:1291486-24-2

MF:C₆H₈ClNO₂

MW:161.586220741272

MDL:MFCD19103311

CID:3043006

PubChem ID:53216198

Update Time:2025-06-26

1-Methyl-5-oxopyrrolidine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 1-Methyl-5-oxopyrrolidine-3-carbonyl chloride
- AKOS015959757
- 1291486-24-2
- MFCD19103311
- 3-pyrrolidinecarbonyl chloride, 1-methyl-5-oxo-
- LS-05024
- 1-methyl-5-oxopyrrolidine-3-carbonylchloride
- ALBB-016178
- MDL： MFCD19103311
- Inchi： 1S/C6H8ClNO2/c1-8-3-4(6(7)10)2-5(8)9/h4H,2-3H2,1H3
- InChI Key： HPNQOUDCVFXCEP-UHFFFAOYSA-N
- SMILES： C(Cl)(C1CC(=O)N(C)C1)=O

Computed Properties

Exact Mass: 161.0243562g/mol
Monoisotopic Mass: 161.0243562g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 37.4Å²

1-Methyl-5-oxopyrrolidine-3-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	065424-500mg	1-Methyl-5-oxopyrrolidine-3-carbonyl chloride	1291486-24-2		500mg	6404CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	065424-500mg	1-Methyl-5-oxopyrrolidine-3-carbonyl chloride	1291486-24-2		500mg	6404.0CNY	2021-07-13
TRC	M240510-100mg	1-Methyl-5-oxopyrrolidine-3-carbonyl chloride	1291486-24-2		100mg	$ 230.00	2022-06-04
TRC	M240510-250mg	1-Methyl-5-oxopyrrolidine-3-carbonyl chloride	1291486-24-2		250mg	$ 470.00	2022-06-04
TRC	M240510-500mg	1-Methyl-5-oxopyrrolidine-3-carbonyl chloride	1291486-24-2		500mg	$ 750.00	2022-06-04
abcr	AB409721-500 mg	1-Methyl-5-oxopyrrolidine-3-carbonyl chloride	1291486-24-2		500mg	€406.00	2023-04-24
abcr	AB409721-1 g	1-Methyl-5-oxopyrrolidine-3-carbonyl chloride	1291486-24-2		1g	€489.50	2023-04-24
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00861012-1g	1-MEthyl-5-oxopyrrolidine-3-carbonyl chloride	1291486-24-2	95%	1g	￥3059.0	2023-04-03
Fluorochem	370978-1g	1-methyl-5-oxopyrrolidine-3-carbonyl chloride	1291486-24-2	95.0%	1g	£665.00	2023-04-20
Fluorochem	370978-10g	1-methyl-5-oxopyrrolidine-3-carbonyl chloride	1291486-24-2	95.0%	10g	£2,920.00	2023-04-20